Cas no 923595-58-8 (5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine)

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine structure

923595-58-8 structure

Product Name:5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine

CAS No:923595-58-8

MF:C₆H₃ClIN₃

MW:279.465591669083

MDL:MFCD13193346

CID:839067

PubChem ID:46941644

Update Time:2024-10-26

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine
- 5-Chloro-3-iodo-pyrazolo[1,5-a]pyrimidine
- Pyrazolo[1,5-a]pyrimidine, 5-chloro-3-iodo-
- OPASGSRWIMSJGT-UHFFFAOYSA-N
- FCH1381917
- PB19352
- SY112249
- AM804553
- AX8160343
- AB0027680
- ST24029448
- W9538
- 5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine (ACI)
- J-517348
- MFCD13193346
- SCHEMBL3037759
- DB-079292
- 5-Chloro-3-iodopyrazolo[1 pound not5-a]pyrimidine
- AKOS015851315
- DTXSID80677471
- DS-11421
- EN300-396645
- Z1269130252
- 923595-58-8
- CS-W006028
- MDL： MFCD13193346
- Inchi： 1S/C6H3ClIN3/c7-5-1-2-11-6(10-5)4(8)3-9-11/h1-3H
- InChI Key： OPASGSRWIMSJGT-UHFFFAOYSA-N
- SMILES： ClC1C=CN2C(=C(C=N2)I)N=1

Computed Properties

Exact Mass: 278.90600
Monoisotopic Mass: 278.90602g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 157
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30.2
XLogP3: 1.9

Experimental Properties

PSA: 30.19000
LogP: 1.98730

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	077472-1g	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8	95%	1g	￡62.00	2022-03-01
Fluorochem	077472-5g	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8	95%	5g	￡208.00	2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MP082-200mg	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8	97%	200mg	135.0CNY	2021-08-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-MP082-50mg	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8	97%	50mg	71.0CNY	2021-08-04
TRC	C371600-50mg	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8		50mg	$ 50.00	2022-04-01
TRC	C371600-100mg	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8		100mg	$ 65.00	2022-04-01
TRC	C371600-500mg	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8		500mg	$ 115.00	2022-04-01
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	C847210-1g	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine	923595-58-8	98%	1g	601.20	2021-05-17
Matrix Scientific	073725-1g	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine, 95+%	923595-58-8	95+%	1g	$160.00	2023-09-06
Matrix Scientific	073725-5g	5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine, 95+%	923595-58-8	95+%	5g	$488.00	2023-09-06

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Production Method

Production Method 1

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt

Reference

: Preparation of pyrazolopyridine compounds as protein kinase modulators useful for treatment of hyperproliferative disorders

, United States, , ,

Production Method 2

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; overnight, rt

Reference

: Preparation of aryl-heterocyclic compounds for treatment of hyperproliferative disorders

, China, , ,

Production Method 3

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 4 h, rt

Reference

: Discovery and SAR of novel pyrazolo[1,5-a]pyrimidines as inhibitors of CDK9

Phillipson, Louisa J.; Segal, David H.; Nero, Tracy L.; Parker, Michael W.; Wan, Soo San; et al, Bioorganic & Medicinal Chemistry, 2015, 23(19), 6280-6296

Production Method 4

1820-80-0

874-14-6

923595-58-8

Reaction Conditions

1.1 Reagents: Sodium methoxide
1.2 Reagents: Phosphorus oxychloride
1.3 Reagents: N-Iodosuccinimide

Reference

: Discovery of pyrazolo[1,5-a]pyrimidine-based Pim inhibitors: A template-based approach

Dwyer, Michael P.; Keertikar, Kartik; Paruch, Kamil; Alvarez, Carmen; Labroli, Marc; et al, Bioorganic & Medicinal Chemistry Letters, 2013, 23(22), 6178-6182

Production Method 5

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; rt; 2 h, rt
1.2 Reagents: Water ; 30 min, rt

Reference

: Preparation of fused ring heteroaryl compounds and their use as Trk inhibitors

, United States, , ,

Production Method 6

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 15 h, 25 °C

Reference

: Preparation of imidazopyridine derivatives AAK1 inhibitor

, China, , ,

Production Method 7

29274-24-6

923595-58-8

Reaction Conditions

1.1 Reagents: N-Iodosuccinimide Solvents: Dimethylformamide ; 4 h, rt
1.2 Reagents: N-(4-Methoxytricyclo[3.3.1.13,7]dec-1-yl)-3-(4-pyridinyl)pyrazolo[1,5-a]pyrimidi… Solvents: Chloroform , Water ; rt

Reference

: Preparation of fused heterocycles, particularly imidazopyridazines and pyrazolopyrimidines, as Lck inhibitors

, World Intellectual Property Organization, , ,

Production Method 8

923595-58-8

Reaction Conditions

Reference

: Preparation of 7H-pyrrolo[2,3-d]pyrimidine compounds as DYRK1A inhibitors

, World Intellectual Property Organization, , ,

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Raw materials

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Preparation Products

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine (923595-58-8)

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An ion-gating multinanochannel system based on a copper-responsive self-cleaving DNAzyme†

Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
3. An antioxidant self-healing hydrogel for 3D cell cultures†

Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
4. Aggregation-induced emission enhancement in halochalcones†

Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

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Cas no 923595-58-8 (5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine)

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Pricemore >>

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Raw materials

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Preparation Products

5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine Related Literature

Related Categories

923595-58-8 (5-Chloro-3-iodopyrazolo[1,5-a]pyrimidine) Related Products